Methyl Isobutyrate
Methyl Isobutyrate
Methyl isobutyrate is the fatty acid methyl ester of isobutyric acid. It has a role as a metabolite. It derives from an isobutyric acid.
Methyl-2-methylpropanoate, also known as fema 2694 or isobutyric acid methyl ester, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl-2-methylpropanoate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl-2-methylpropanoate has been primarily detected in feces. Within the cell, methyl-2-methylpropanoate is primarily located in the cytoplasm. Methyl-2-methylpropanoate exists in all eukaryotes, ranging from yeast to humans. Methyl-2-methylpropanoate can be biosynthesized from isobutyric acid. Methyl-2-methylpropanoate is an apple, floral, and flower tasting compound that can be found in a number of food items such as fruits, pomes, pineapple, and herbs and spices. This makes methyl-2-methylpropanoate a potential biomarker for the consumption of these food products.
Methyl-2-methylpropanoate, also known as fema 2694 or isobutyric acid methyl ester, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl-2-methylpropanoate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl-2-methylpropanoate has been primarily detected in feces. Within the cell, methyl-2-methylpropanoate is primarily located in the cytoplasm. Methyl-2-methylpropanoate exists in all eukaryotes, ranging from yeast to humans. Methyl-2-methylpropanoate can be biosynthesized from isobutyric acid. Methyl-2-methylpropanoate is an apple, floral, and flower tasting compound that can be found in a number of food items such as fruits, pomes, pineapple, and herbs and spices. This makes methyl-2-methylpropanoate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
547-63-7
VCID:
VC0031535
InChI:
InChI=1S/C5H10O2/c1-4(2)5(6)7-3/h4H,1-3H3
SMILES:
CC(C)C(=O)OC
Molecular Formula:
C5H10O2
Molecular Weight:
102.13 g/mol
Methyl Isobutyrate
CAS No.: 547-63-7
Reference Standards
VCID: VC0031535
Molecular Formula: C5H10O2
Molecular Weight: 102.13 g/mol
CAS No. | 547-63-7 |
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Product Name | Methyl Isobutyrate |
Molecular Formula | C5H10O2 |
Molecular Weight | 102.13 g/mol |
IUPAC Name | methyl 2-methylpropanoate |
Standard InChI | InChI=1S/C5H10O2/c1-4(2)5(6)7-3/h4H,1-3H3 |
Standard InChIKey | BHIWKHZACMWKOJ-UHFFFAOYSA-N |
SMILES | CC(C)C(=O)OC |
Canonical SMILES | CC(C)C(=O)OC |
Boiling Point | 92.5 °C |
Density | d04 0.91 0.884-0.888 |
Melting Point | -84.7 °C -84.7°C |
Physical Description | Liquid colourless liquid |
Description | Methyl isobutyrate is the fatty acid methyl ester of isobutyric acid. It has a role as a metabolite. It derives from an isobutyric acid. Methyl-2-methylpropanoate, also known as fema 2694 or isobutyric acid methyl ester, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl-2-methylpropanoate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl-2-methylpropanoate has been primarily detected in feces. Within the cell, methyl-2-methylpropanoate is primarily located in the cytoplasm. Methyl-2-methylpropanoate exists in all eukaryotes, ranging from yeast to humans. Methyl-2-methylpropanoate can be biosynthesized from isobutyric acid. Methyl-2-methylpropanoate is an apple, floral, and flower tasting compound that can be found in a number of food items such as fruits, pomes, pineapple, and herbs and spices. This makes methyl-2-methylpropanoate a potential biomarker for the consumption of these food products. |
Solubility | 1 ml in 1 ml 95% alcohol (in ethanol) |
Synonyms | Isobutyric Acid Methyl Ester; 2-Methylpropanoic Acid Methyl Ester; 2-Methylpropionic Acid Methyl Ester; Methyl 2,2-Dimethylacetate; Methyl 2-Methylpropanoate_x000B_Methyl 2-Methylpropionate; NSC 126780 |
Vapor Pressure | 49.26 mmHg |
PubChem Compound | 11039 |
Last Modified | Nov 11 2021 |
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